Ba3[Al(PO4)3]: rational design of a promising deep-UV transparent SHG crystal with balanced overall performance originating from the condensation of quartz-type [Al(PO4)4]9− units†
Journal of Materials Chemistry C Pub Date: 2020-12-24 DOI: 10.1039/D0TC05743F
Abstract
A new SHG material, Ba3[Al(PO4)3], has been rationally designed by expanding the anionic condensation design strategy from atom-sharing to anionic-group-sharing. As the first Ba3[B(PO4)3]-type acentric phosphate, Ba3[Al(PO4)3] is characterized by moderate second-order optical nonlinearity, beneficial type I phase-matching behavior, deep-UV transparency and high thermal stability, favourable for practical applications.
![Graphical abstract: Ba3[Al(PO4)3]: rational design of a promising deep-UV transparent SHG crystal with balanced overall performance originating from the condensation of quartz-type [Al(PO4)4]9− units](http://scimg.chem960.com/usr/1/D0TC05743F.jpg)
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